N-[4-(allyloxy)phenyl]-N'-[3-(1H-imidazol-1-yl)propyl]ethanediamide

• IUPAC Name: N-(3-imidazol-1-ylpropyl)-N'-(4-prop-2-enoxyphenyl)oxamide
• InChI: InChI=1S/C17H20N4O3/c1-2-12-24-15-6-4-14(5-7-15)20-17(23)16(22)19-8-3-10-21-11-9-18-13-21/h2,4-7,9,11,13H,1,3,8,10,12H2,(H,19,22)(H,20,23)
• InChI Key: SVYCCVDCAYSGGE-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=C(C=C1)NC(=O)C(=O)NCCCN2C=CN=C2
• Molecular Formula: C17H20N4O3
• Molecular Weight: 328.4 g/mol

Description

N-[4-(allyloxy)phenyl]-N'-[3-(1H-imidazol-1-yl)propyl]ethanediamide is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. It is a synthetic compound that has been extensively studied for its biological and pharmacological properties.

Scientific Research Applications

N-[4-(allyloxy)phenyl]-N'-[3-(1H-imidazol-1-yl)propyl]ethanediamide has shown potential applications in various fields of scientific research. It has been studied for its anticancer, anti-inflammatory, and antifungal properties. It has also been found to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Mechanism of Action

The mechanism of action of N-[4-(allyloxy)phenyl]-N'-[3-(1H-imidazol-1-yl)propyl]ethanediamide is not fully understood. However, it has been suggested that it works by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of various diseases. It has also been found to modulate the activity of certain receptors in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
N-[4-(allyloxy)phenyl]-N'-[3-(1H-imidazol-1-yl)propyl]ethanediamide has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. It has also been found to have antifungal activity and has been studied for its potential use in the treatment of fungal infections. In addition, it has been found to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[4-(allyloxy)phenyl]-N'-[3-(1H-imidazol-1-yl)propyl]ethanediamide in lab experiments is its potential for use in the development of new drugs for the treatment of various diseases. It has also been found to have low toxicity, which makes it a promising candidate for further research. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on N-[4-(allyloxy)phenyl]-N'-[3-(1H-imidazol-1-yl)propyl]ethanediamide. One potential direction is the development of new drugs based on this compound for the treatment of cancer, inflammation, and fungal infections. Another potential direction is the study of its neuroprotective effects and its potential use in the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research.